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Compound of Interest

Compound Name: Asparenomycin A

Cat. No.: B1250097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Data Summary
Asparenomycin A is a member of the carbapenem class of β-lactam antibiotics. Below are its

key identifiers and physicochemical properties.

Parameter Value Source

CAS Number 76466-24-5 [1]

Molecular Formula C₁₄H₁₆N₂O₆S [2]

Molecular Weight 340.35 g/mol [1]

Mechanism of Action
As a carbapenem, Asparenomycin A exerts its bactericidal effects by inhibiting bacterial cell

wall synthesis. The primary mechanism involves the acylation of penicillin-binding proteins

(PBPs), which are essential enzymes for the biosynthesis of peptidoglycan, a critical

component of the bacterial cell wall. This inhibition disrupts the integrity of the cell wall, leading

to cell lysis and death.

A significant feature of Asparenomycin A is its activity as a β-lactamase inhibitor. β-

lactamases are enzymes produced by some bacteria that inactivate β-lactam antibiotics,
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conferring resistance. Asparenomycin A can neutralize these enzymes, thereby protecting

other β-lactam antibiotics from degradation and restoring their efficacy.
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Mechanism of Action of Asparenomycin A.

Experimental Protocols
While specific, detailed experimental protocols for Asparenomycin A are not readily available

in the public domain, the following are standard methodologies employed for evaluating

carbapenem antibiotics and can be adapted for the study of Asparenomycin A.

Antibacterial Susceptibility Testing
The antibacterial activity of Asparenomycin A can be determined using standardized methods

such as broth microdilution or agar dilution to determine the Minimum Inhibitory Concentration

(MIC).

1. Broth Microdilution Method

Principle: This method involves challenging a standardized bacterial inoculum with serial

dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest

concentration of the agent that completely inhibits visible growth.
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Procedure:

Prepare a stock solution of Asparenomycin A in a suitable solvent.

Perform two-fold serial dilutions of the Asparenomycin A stock solution in a 96-well

microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard.

Inoculate each well of the microtiter plate with the bacterial suspension.

Include positive (no antibiotic) and negative (no bacteria) controls.

Incubate the plates at the appropriate temperature and duration for the test organism

(typically 35-37°C for 18-24 hours).

Determine the MIC by visual inspection for turbidity.

2. Agar Dilution Method

Principle: This method involves incorporating varying concentrations of the antimicrobial

agent into an agar medium, followed by the inoculation of a standardized bacterial inoculum.

The MIC is the lowest concentration that inhibits visible growth on the agar surface.

Procedure:

Prepare a series of agar plates (e.g., Mueller-Hinton Agar) each containing a specific

concentration of Asparenomycin A.

Prepare a standardized bacterial inoculum.

Spot-inoculate the surface of each agar plate with the bacterial suspension.

Incubate the plates under appropriate conditions.

Determine the MIC by identifying the lowest concentration of Asparenomycin A that

prevents bacterial growth.
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β-Lactamase Inhibition Assay
The inhibitory activity of Asparenomycin A against β-lactamase can be assessed using a

colorimetric assay with a chromogenic β-lactam substrate like nitrocefin.

Principle: β-lactamase hydrolyzes the β-lactam ring of nitrocefin, resulting in a color change

that can be measured spectrophotometrically. An inhibitor will slow down the rate of this color

change.

Procedure:

Prepare a solution of β-lactamase enzyme and a solution of nitrocefin in a suitable buffer.

In a microplate, add the β-lactamase solution to wells containing various concentrations of

Asparenomycin A (the inhibitor).

Incubate the enzyme and inhibitor mixture for a defined period.

Initiate the reaction by adding the nitrocefin solution to each well.

Monitor the change in absorbance over time at the appropriate wavelength for nitrocefin

hydrolysis (e.g., 490 nm).

The rate of reaction in the presence of the inhibitor is compared to the rate in the absence

of the inhibitor to determine the inhibitory activity.
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Experimental Workflow

Prepare Reagents
(β-Lactamase, Nitrocefin,

Asparenomycin A dilutions)

Incubate β-Lactamase
with Asparenomycin A

Add Nitrocefin
(Chromogenic Substrate)

Measure Absorbance Change
(Spectrophotometer)

Analyze Data
(Determine Inhibition)

Click to download full resolution via product page

Workflow for β-Lactamase Inhibition Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Asparenomycin A: A Technical Overview of a
Carbapenem Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250097#asparenomycin-a-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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